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Compound of Interest

Compound Name: PMED-1

Cat. No.: B10975230 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the β-catenin inhibitor PMED-1 was not

publicly available at the time of this writing. Therefore, this guidance is based on established

best practices for the handling and disposal of novel or uncharacterized research-grade

chemicals. All laboratory personnel must treat PMED-1 as a hazardous substance and consult

their institution's Environmental Health and Safety (EHS) department for specific disposal

protocols.

Core Principle: Treat as Hazardous Chemical Waste
Until an official SDS is available and reviewed by your institution's safety office, PMED-1 and all

materials contaminated with it must be managed as hazardous chemical waste.[1] This

ensures the highest level of safety for laboratory personnel and compliance with environmental

regulations. Do not dispose of PMED-1 down the drain or in regular trash.[1][2][3]

Immediate Safety and Handling for Disposal
Proper personal protective equipment (PPE) and handling procedures are mandatory when

managing PMED-1 waste to minimize exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.

Body Protection: A lab coat must be worn.
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Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Handling:

All transfers and handling of PMED-1 waste should be conducted inside a certified chemical

fume hood to prevent inhalation of any dust or aerosols.[4]

Avoid all direct contact with the substance.

Step-by-Step Disposal Protocol
Follow this protocol for the safe segregation, collection, and disposal of PMED-1 waste.

Step 1: Waste Segregation Properly segregate all waste streams containing PMED-1 at the

point of generation.[5]

Solid Waste: Collect all contaminated disposable materials, including gloves, pipette tips,

vials, and absorbent paper, in a designated hazardous solid waste container.[4]

Liquid Waste: Collect all solutions containing PMED-1 in a dedicated, leak-proof hazardous

liquid waste container.[4] If PMED-1 is dissolved in a halogenated solvent, it must be

collected in a "Halogenated Organic Waste" container.[3]

Sharps: Needles and syringes must be disposed of in a designated sharps container. If a

syringe contains a visible amount of a PMED-1 solution, it must be disposed of as hazardous

chemical waste in a specialized container, not a standard sharps container.[6]

Step 2: Container Selection and Labeling The correct container and label are critical for safety

and regulatory compliance.

Container: Use only containers approved by your EHS department.[7] The container must be

chemically compatible with the waste, in good condition, and have a secure, screw-top lid.[4]

[8]

Labeling:

Affix a "Hazardous Waste" label to the container before adding any waste.[9]
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The label must be filled out completely and legibly, including:

The full, spelled-out names of all chemical constituents (e.g., "PMED-1," "Dimethyl

Sulfoxide"). Avoid abbreviations.[9]

The estimated concentrations and total volume.

The "Accumulation Start Date" (the date the first waste is added).[4]

The name of the Principal Investigator and the laboratory location.[9]

Step 3: Waste Accumulation and Storage All hazardous waste must be stored in a designated

Satellite Accumulation Area (SAA).

Location: The SAA must be located at or near the point of waste generation.[7][8]

Storage Conditions:

Keep waste containers securely closed at all times, except when adding waste.[1][7]

Store incompatible waste types separately. For example, acids and bases should not be

stored together.[8]

Perform and document weekly inspections of the SAA to check for leaks or container

degradation.[8][9]

Step 4: Requesting Disposal Arrange for the final disposal of the waste through your

institution's EHS department.

Initiate Pickup: Once a waste container is full or has reached its designated accumulation

time limit, submit a hazardous waste pickup request to your EHS office, typically via an

online system.[4][9]

Compliance: EHS personnel will ensure the waste is transported and disposed of in

compliance with all federal, state, and local regulations, usually via incineration at a

permitted facility.[9][10]
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Quantitative Data for Waste Management
The following table outlines typical regulatory limits for hazardous waste accumulation in a

laboratory setting. These values are based on U.S. EPA regulations and may be supplemented

by state or institutional policies.

Parameter Regulatory Limit Source

Maximum Volume in SAA 55 gallons of hazardous waste U.S. EPA

Maximum Acutely Toxic Waste

in SAA
1 quart of liquid or 1 kg of solid U.S. EPA[7]

Container Removal from SAA
Within 3 calendar days of

being full
UPenn EHRS[7]

Disposal Process Workflow
The following diagram illustrates the procedural flow for the proper disposal of PMED-1.
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PMED-1 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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